PT 1
PT 1
AMP-activated protein kinase (AMPK) activator. Stimulates AMPK heterotrimer (α1β1γ1) activity (EC50 = 0.3 μM). Selectively increases the activity of γ1- but not γ3-containing complexes. Thought to directly activate AMPK by antagonizing autoinhibition.
Brand Name:
Vulcanchem
CAS No.:
331002-70-1
VCID:
VC0004807
InChI:
InChI=1S/C23H16ClN3O6S/c1-11-7-16(18(27(31)32)8-12(11)2)19-6-4-14(33-19)10-20-21(28)26-23(34-20)25-13-3-5-17(24)15(9-13)22(29)30/h3-10H,1-2H3,(H,29,30)(H,25,26,28)/b20-10-
SMILES:
CC1=CC(=C(C=C1C)[N+](=O)[O-])C2=CC=C(O2)C=C3C(=O)NC(=NC4=CC(=C(C=C4)Cl)C(=O)O)S3
Molecular Formula:
C23H16ClN3O6S
Molecular Weight:
497.9
PT 1
CAS No.: 331002-70-1
Inhibitors
VCID: VC0004807
Molecular Formula: C23H16ClN3O6S
Molecular Weight: 497.9
| CAS No. | 331002-70-1 |
|---|---|
| Product Name | PT 1 |
| Molecular Formula | C23H16ClN3O6S |
| Molecular Weight | 497.9 |
| IUPAC Name | 2-chloro-5-[[(5Z)-5-[[5-(4,5-dimethyl-2-nitrophenyl)furan-2-yl]methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
| Standard InChI | InChI=1S/C23H16ClN3O6S/c1-11-7-16(18(27(31)32)8-12(11)2)19-6-4-14(33-19)10-20-21(28)26-23(34-20)25-13-3-5-17(24)15(9-13)22(29)30/h3-10H,1-2H3,(H,29,30)(H,25,26,28)/b20-10- |
| Standard InChIKey | RTHRCOIONCZINZ-KEBDBYFISA-N |
| SMILES | CC1=CC(=C(C=C1C)[N+](=O)[O-])C2=CC=C(O2)C=C3C(=O)NC(=NC4=CC(=C(C=C4)Cl)C(=O)O)S3 |
| Appearance | Assay:≥95%A crystalline solid |
| Description | AMP-activated protein kinase (AMPK) activator. Stimulates AMPK heterotrimer (α1β1γ1) activity (EC50 = 0.3 μM). Selectively increases the activity of γ1- but not γ3-containing complexes. Thought to directly activate AMPK by antagonizing autoinhibition. |
| Synonyms | 2-Chloro-5-[[5-[[5-(4,5-Dimethyl-2-nitrophenyl)-2-furanyl]methylene]-4,5-dihydro-4-oxo-2-thiazolyl]amino]benzoic acid |
| PubChem Compound | 135398518 |
| Last Modified | Nov 11 2021 |
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